Cas no 2060049-50-3 (1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2060049-50-3
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD30488289
• CID: 5613416
• PubChem ID: 125453432
• Update Time: 2025-05-22

1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-330585
• 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• 2060049-50-3
• 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylicacid
• Cyclobutanecarboxylic acid, 1-(3-methoxypropyl)-3,3-dimethyl-

• MDL： MFCD30488289
• Inchi： 1S/C11H20O3/c1-10(2)7-11(8-10,9(12)13)5-4-6-14-3/h4-8H2,1-3H3,(H,12,13)
• InChI Key： REXQJGVGLZTFDL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCOC)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 278.9±13.0 °C(Predicted)
• pka: 4.79±0.40(Predicted)

Additional information on 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2060049-50-3)

1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2060049-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutane core substituted with a methoxypropyl group and a carboxylic acid functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid cyclobutane ring may enhance binding affinity to target proteins.

In recent years, the demand for cyclobutane-containing compounds has surged, driven by their role in developing novel therapeutics for conditions like inflammation and metabolic disorders. The methoxypropyl side chain in 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid offers improved solubility, a critical factor in optimizing drug formulations. This aligns with the growing focus on bioavailability enhancement in the pharmaceutical industry, a topic frequently searched by professionals seeking innovative excipients or prodrug strategies.

From a synthetic chemistry perspective, the compound’s carboxylic acid group allows for straightforward derivatization, enabling the creation of esters, amides, or other derivatives. This flexibility is highly valued in medicinal chemistry, where rapid structural diversification is essential for lead optimization. Searches for "carboxylic acid derivatives in drug design" or "cyclobutane scaffolds" often highlight the relevance of such compounds in modern R&D pipelines.

Environmental and regulatory trends also influence the compound’s applications. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid, such as catalytic processes or solvent-free reactions. Queries like "eco-friendly synthesis of cyclic carboxylic acids" reflect this shift, underscoring the need for environmentally benign protocols.

Analytical characterization of the compound involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently searched by quality control professionals. Its stability under various pH conditions and thermal profiles are also of interest, particularly for formulators addressing drug delivery challenges. The compound’s logP value and pKa are additional parameters scrutinized in preformulation studies.

In summary, 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2060049-50-3) represents a promising building block in life sciences, bridging gaps between structural innovation and functional utility. Its alignment with trending topics like fragment-based drug discovery and green synthesis ensures its continued relevance in scientific literature and industrial applications.